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Compound of Interest

(2-(Trifluoromethyl)pyridin-4-
Compound Name:
yl)methanol

Cat. No.: B160113

Essential Safety and Handling Guide for (2-
(Trifluoromethyl)pyridin-4-yl)methanol

This guide provides immediate and essential safety protocols, operational instructions, and
disposal plans for handling (2-(Trifluoromethyl)pyridin-4-yl)methanol. It is intended for
researchers, scientists, and professionals in drug development to ensure safe laboratory
practices.

Hazard Identification and Classification

(2-(Trifluoromethyl)pyridin-4-yl)methanol is classified with the following hazards:

Acute Toxicity, Oral (Harmful): Harmful if swallowed.[1]

Skin Irritation: Causes skin irritation.[1][2]

Serious Eye Irritation: Causes serious eye irritation.[1][2]

Respiratory Irritation: May cause respiratory irritation.[1][2][3]
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Hazard Statement

GHS Classification

H302: Harmful if swallowed

Acute toxicity, oral (Category 4)

H315: Causes skin irritation

Skin corrosion/irritation (Category 2)

H319: Causes serious eye irritation

Serious eye damage/eye irritation (Category 2A)

H335: May cause respiratory irritation

Specific target organ toxicity, single exposure;

Respiratory tract irritation (Category 3)

Personal Protective Equipment (PPE)

Strict adherence to the following personal protective equipment is mandatory to minimize

exposure and ensure personal safety.

Protection Type

Specification

Eye and Face Protection

Wear chemical safety goggles and a face shield.
Use equipment tested and approved under
government standards such as NIOSH (US) or
EN 166 (EU).[4]

Skin Protection

Wear appropriate protective gloves (e.g., nitrile
rubber) and clothing to prevent skin exposure.[4]
Inspect gloves before use and use proper glove

removal technique.[4]

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN
149 approved respirator if exposure limits are
exceeded or if irritation or other symptoms are
experienced.[5] A fume hood is recommended

for all handling procedures.[6]

Body Protection

A laboratory coat should be worn.

Operational and Handling Protocol

Adherence to a strict operational workflow is critical for the safe handling of (2-

(Trifluoromethyl)pyridin-4-yl)methanol. The following diagram outlines the necessary steps
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from preparation to disposal.

Workflow for Handling (2-(Trifluoromethyl)pyridin-4-yl)methanol
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Caption: A diagram illustrating the procedural workflow for safely handling (2-
(Trifluoromethyl)pyridin-4-yl)methanol.

First Aid Measures

Immediate action is required in the event of exposure.

Exposure Route First Aid Procedure

Move the person to fresh air. If not breathing,
Inhalation give artificial respiration. If breathing is difficult,

give oxygen. Obtain medical aid.[3]

Immediately flush skin with running water for at
) least 15 minutes while removing contaminated
Skin Contact ) .
clothing and shoes.[3] Wash clothing before

reuse.[3]

Immediately flush open eyes with running water
for at least 15 minutes.[3] Remove contact

Eye Contact . .
lenses if present and easy to do.[2] Continue

rinsing.[2]

Do NOT induce vomiting. Wash out mouth with
) water.[6] Never give anything by mouth to an
Ingestion ) ] ]
unconscious person. Get medical attention

immediately.

Storage and Disposal

Proper storage and disposal are crucial to prevent accidents and environmental contamination.
Storage:

« Store in a cool, dry, well-ventilated area away from incompatible substances such as strong
oxidizing agents and strong acids.[3][6]

o Keep the container tightly closed when not in use.[2][3][6]
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o Store locked up.[2][3]
Disposal:

o Dispose of contents and container to an approved waste disposal plant in accordance with
local, regional, and national regulations.[2][5]

e Do not let the product enter drains, other waterways, or soil.[2]

o Contaminated packaging should be treated as the product itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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